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Compound of Interest

Compound Name: 3-Octyn-1-ol

Cat. No.: B076992

Essential Safety and Handling Guide for 3-
Octyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Octyn-1-ol, ensuring the well-being of laboratory personnel and adherence to safety

standards. Procedural, step-by-step guidance is offered to directly address operational
guestions concerning personal protective equipment, handling, and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Octyn-1-ol is a chemical that requires careful handling due to its potential hazards. It is
known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2] It
is also classified as a combustible liquid. Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166,

or chemical safety goggles.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Gloves must be
inspected prior to use and

disposed of properly after.[1][3]

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use a respirator with a type
ABEK (EN14387) filter or

equivalent.[4]

Necessary when working in
poorly ventilated areas or
when vapor/mist
concentrations are high to
prevent respiratory tract
irritation.[1][2]

Body Protection

Lab coat or impervious
clothing.[1]

Protects against accidental
skin contact and contamination

of personal clothing.

Chemical and Physical Properties

Understanding the physical and chemical properties of 3-Octyn-1-ol is crucial for safe handling

and storage.
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Property

Value

CAS Number

14916-80-4[1]

Molecular Formula

CsH140[2]

Molecular Weight 126.20 g/mol [2]

Appearance Clear, colorless to pale yellow liquid.[5][6]
Density 0.880 g/mL at 25 °C[4][7]

Boiling Point 86-88 °C at 9 mmHg[7]

Flash Point >230°F (>110°C)[7]

Solubility Soluble in water.[7]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][8]

e Avoid breathing vapors or mist.[1]

e Prevent contact with skin and eyes.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[8] No smoking.

e Use only non-sparking tools.[9]

» Ground/bond container and receiving equipment to prevent static discharge.[9]

Storage:

e Store in a cool, dry, and well-ventilated place.[1][8]
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o Keep containers tightly closed when not in use.[1][8]

o Store away from incompatible materials such as strong oxidizing agents and acid
anhydrides.[8]

Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[1]
[5]
Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1][8]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact . o . .

easy to do. Continue rinsing. Seek immediate

medical attention.[1][8]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1]

Spill and Disposal Plan

Proper management of spills and waste is essential for laboratory and environmental safety.
Spill Response:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area
and ensure adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition.[8][9]
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e Contain Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial
sorbent to contain the spill.[1][5]

o Collect Waste: Wearing appropriate PPE, use non-sparking tools to collect the absorbed
material and place it into a sealed, labeled container for hazardous waste disposal.[3]

o Decontaminate: Clean the spill area thoroughly.
Waste Disposal:

e 3-Octyn-1-ol must be disposed of as hazardous waste.[1] Do not dispose of it down the
drain.[1]

o Liquid Waste: Collect in a designated, properly labeled, and sealed container for hazardous
chemical waste.[3]

e Solid Waste: Contaminated items such as gloves, absorbent paper, and pipette tips must be
collected in a designated container for solid hazardous waste.[3]

o Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., ethanol or
acetone). The rinsate must be collected and disposed of as liquid hazardous waste.[3]

Procedural Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Octyn-1-ol.
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Workflow for Safe Handling and Disposal of 3-Octyn-1-ol
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Caption: A logical workflow for the safe handling and disposal of 3-Octyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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